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Compound of Interest

Compound Name: MSX-127

Cat. No.: B376988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MSX-127 is a potent and selective small molecule antagonist of the C-X-C chemokine receptor

type 4 (CXCR4). The CXCR4 receptor, and its cognate ligand CXCL12 (stromal cell-derived

factor-1, SDF-1), play a pivotal role in various physiological and pathological processes,

including immune cell trafficking, hematopoiesis, and angiogenesis. In the context of oncology,

the CXCL12/CXCR4 signaling axis is frequently hijacked by cancer cells to promote

proliferation, survival, and metastasis. As a CXCR4 antagonist, MSX-127 blocks the binding of

CXCL12, thereby inhibiting the downstream signaling cascades that contribute to tumor

progression and metastasis. These application notes provide detailed protocols for the

preparation, storage, and utilization of MSX-127 in key in vitro and in vivo assays.

Chemical and Physical Properties
MSX-127 is a non-peptide molecule with the following characteristics:
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Property Value

IUPAC Name 2,5-bis(4-morpholinylmethyl)-1,4-benzenediol

Synonyms 2,5-Bis(morpholinomethyl)hydroquinone

Molecular Formula C₁₆H₂₄N₂O₄

Molecular Weight 308.37 g/mol

Appearance Solid

Solution Preparation and Storage
Proper preparation and storage of MSX-127 solutions are critical for maintaining its stability

and activity.

Solubility
Solvent Concentration Notes

DMSO
12 mg/mL (38.91 mM) to 62

mg/mL (201.05 mM)

Sonication may be required to

fully dissolve the compound.[1]

[2]

Water Insoluble

Ethanol Insoluble

Storage Conditions
Form Storage Temperature Shelf Life

Powder -20°C Up to 3 years.[1]

0-4°C Short term (days to weeks).

In Solvent (DMSO) -80°C Up to 1 year.[1]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:
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MSX-127 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, polypropylene microcentrifuge tubes

Procedure:

1. Equilibrate the MSX-127 vial to room temperature before opening.

2. Weigh out the desired amount of MSX-127 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3084 mg of MSX-127.

3. Add the appropriate volume of anhydrous DMSO to the MSX-127 powder.

4. Vortex the solution until the powder is completely dissolved. If necessary, sonicate the vial

in a water bath for 5-10 minutes to aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -80°C.

Mechanism of Action and Signaling Pathway
MSX-127 functions as a competitive antagonist at the CXCR4 receptor, preventing the binding

of its natural ligand, CXCL12. This blockade inhibits the activation of several downstream

signaling pathways crucial for cell survival and migration.
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Preparation

Assay Setup

Quantification

Culture cancer cells to
70-80% confluency

Serum-starve cells
for 18-24 hours

Harvest and resuspend cells
in serum-free medium

Pre-incubate cells with
MSX-127 or vehicle

Add medium with CXCL12
to the lower chamber

Add cell suspension to the
upper chamber (Transwell insert)

Incubate at 37°C
for 12-24 hours

Remove non-migrated cells
from the upper surface

Fix and stain migrated cells
on the lower surface

Image and count migrated cells

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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